Cas no 70195-11-8 (2-Methylbutanohydrazide)

• Product Name: 2-Methylbutanohydrazide
• CAS No: 70195-11-8
• Molecular Formula: C₅H₁₂N₂O
• Molecular Weight: 116.16158
• MDL: MFCD09727596
• CID: 1071271
• PubChem ID: 16780899

2-Methylbutanohydrazide Properties

Names and Identifiers

• 2-Methylbutanohydrazide
• ((S)-1-amino-2,3-dihydro-1H-indene-1-yl)-4-carbonitrile
• ((S)-2-methyl-butyryl)-hydrazine
• (S)-1-Amino-2,3-dihydro-1H-indene-4-carbonitrile hydrochloride
• (S)-1-amino-2,3-dihydro-1H-indene-4-carbonitrile-HCl
• AK-42514
• B-1975
• KB-144780
• 2-methylbutyric acid hydrazide
• 2-methylbutanehydrazide
• DTXSID10875589
• MFCD09727596
• LS-05041
• SCHEMBL4946762
• SB86458
• AKOS000136548
• 70195-11-8
• butanoic acid, 2-methyl-, hydrazide
• EN300-42464
• AKOS017258818
• STL122219
• 2-methylbutanohydrazide(SALTDATA: FREE)
• G30816
• ALBB-016228

• MDL： MFCD09727596
• InChIKey： XZHQUWDDJFKLND-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H12N2O/c1-3-4(2)5(8)7-6/h4H,3,6H2,1-2H3,(H,7,8)
• SMILES： CCC(C(NN)=O)C

Computed Properties

• Exact Mass: 116.094963011g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 116.094963011g/mol
• Heavy Atom Count: 8
• Complexity: 82.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazones